Cas no 2171454-49-0 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid)

2-{1-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include a fluorenylmethoxycarbonyl (Fmoc) protecting group, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The compound incorporates a 4-methylpyrrolidine scaffold, which enhances conformational rigidity and can influence peptide secondary structure. The carboxylic acid moiety allows for further functionalization via amide coupling reactions. This derivative is particularly valuable for introducing constrained, stereodefined motifs into peptide backbones, making it useful for designing peptidomimetics or bioactive compounds. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid structure
2171454-49-0 structure
Product Name:2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid
CAS No:2171454-49-0
MF:C27H32N2O5
MW:464.553387641907
CID:6368887
PubChem ID:165823303
Update Time:2025-05-20

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid
    • 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidin-3-yl}acetic acid
    • 2171454-49-0
    • EN300-1575065
    • Inchi: 1S/C27H32N2O5/c1-3-19(13-25(30)29-14-17(2)18(15-29)12-26(31)32)28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)/t17?,18?,19-/m1/s1
    • InChI Key: PCUHIXSNTBGOPZ-CTWPCTMYSA-N
    • SMILES: O=C(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid Pricemore >>

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Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid

Compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic Acid (CAS No: 2171454-49-0)

The compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid, identified by the CAS number 2171454-49-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 4-methylpyrrolidine ring, and an acetic acid moiety. The presence of these functional groups makes it a versatile molecule, particularly in the fields of peptide synthesis and drug delivery systems.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in the synthesis of this compound. Its ability to protect amino groups during peptide bond formation has made it indispensable in solid-phase peptide synthesis (SPPS). Recent advancements in peptide chemistry have further enhanced the utility of Fmoc-containing compounds, particularly in the development of bioactive peptides and protein mimetics. The integration of the Fmoc group into this compound underscores its potential as a building block for more complex molecular architectures.

The 4-methylpyrrolidine ring is another key structural element of this compound. Pyrrolidine derivatives are widely studied for their pharmacological properties, including their ability to act as enzyme inhibitors or modulators of cellular signaling pathways. Recent research has highlighted the importance of pyrrolidine-containing compounds in the development of novel therapeutics targeting diseases such as cancer and neurodegenerative disorders. The substitution pattern on the pyrrolidine ring, particularly the methyl group at position 4, may influence its pharmacokinetic properties, making it an attractive candidate for drug design.

The acetic acid moiety at the terminal position of this compound adds another layer of functionality. Acetic acid derivatives are often employed as bioisosteres or as components in prodrug design. In recent studies, acetic acid-containing compounds have been explored for their potential to enhance drug solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and biological activity of complex molecules like this one with greater accuracy. For instance, molecular docking studies have revealed potential binding affinities of this compound with various therapeutic targets, including kinases and proteases. These findings suggest that this compound could serve as a lead molecule for further optimization in drug discovery programs.

In addition to its potential therapeutic applications, this compound is also valuable as a reagent in organic synthesis. Its structure provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For example, modifications to the Fmoc group or the pyrrolidine ring could yield compounds with enhanced stability or selectivity for specific biological targets.

The synthesis of this compound involves a series of multi-step reactions that highlight modern synthetic techniques. The use of protecting groups like Fmoc ensures precise control over the reaction sequence, while stereochemical considerations are critical due to the presence of chiral centers in the molecule. Recent developments in asymmetric catalysis have further streamlined the synthesis process, making it more efficient and scalable.

In conclusion, the compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidin-3-yl}acetic acid (CAS No: 2171454

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